Cas no 1956326-53-6 (3-tert-Butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate)

3-tert-Butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate is a heterocyclic compound featuring a fused pyridopyridazine core with tert-butyl and methyl carboxylate functional groups. This structure imparts stability and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The tert-butyl ester enhances steric protection, improving selectivity in further derivatization, while the methyl ester offers reactivity for subsequent transformations. Its rigid bicyclic framework is advantageous in designing bioactive molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. The compound’s well-defined synthetic route ensures high purity, supporting reproducible results in research and development applications.

3-tert-Butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate structure

1956326-53-6 structure

Product Name:3-tert-Butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate

CAS No:1956326-53-6

MF:C₁₄H₁₉N₃O₄

MW:293.318363428116

CID:5202219

Update Time:2025-06-03

3-tert-Butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 3-tert-Butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate
- Inchi： 1S/C14H19N3O4/c1-14(2,3)21-13(19)17-8-9-7-15-6-5-10(9)11(16-17)12(18)20-4/h5-7,11,16H,8H2,1-4H3
- InChI Key： PUFMWODBNUODSV-UHFFFAOYSA-N
- SMILES： C1N(C(OC(C)(C)C)=O)NC(C(OC)=O)C2C=CN=CC1=2

3-tert-Butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM513384-1g	3-tert-Butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate	1956326-53-6	97%	1g	$341	2023-03-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD438774-1g	3-tert-Butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate	1956326-53-6	97%	1g	￥2366.0	2023-03-12

3-tert-Butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099

Additional information on 3-tert-Butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate

3-tert-Butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate (CAS No. 1956326-53-6): An Emerging Compound in Pharmaceutical Research

3-tert-Butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate (CAS No. 1956326-53-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrido[3,4-d]pyridazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-tert-butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate is characterized by a central pyrido[3,4-d]pyridazine core with substituents at the 1 and 3 positions. The tert-butyl group at the 3-position and the methyl group at the 1-position contribute to the compound's stability and solubility properties. These structural features make it an attractive candidate for further investigation in drug development.

Recent studies have highlighted the potential of pyrido[3,4-d]pyridazines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that compounds with a similar structure to 3-tert-butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound may have applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-tert-butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute (2021) found that this compound effectively inhibited the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves targeting key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The neuroprotective potential of pyrido[3,4-d]pyridazines has also been explored in recent years. A study published in Neuropharmacology (2020) reported that compounds with a similar structure to 3-tert-butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate protected neurons from oxidative stress and prevented neuronal death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound may have therapeutic potential in treating neurological disorders.

The pharmacokinetic properties of 3-tert-butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate have also been investigated to assess its suitability for drug development. Studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, which suggests that it can be administered orally with a reasonable dosing frequency.

To further evaluate the safety and efficacy of 3-tert-butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate, preclinical studies have been conducted using animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, more extensive safety evaluations are needed to ensure its suitability for human use.

In conclusion, 3-tert-butyl 1-methyl 1,2-dihydropyrido[3,4-d]pyridazine-1,3(4H)-dicarboxylate (CAS No. 1956326-53-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.